Cas no 41442-92-6 (5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine))
41442-92-6 structure
Product Name:5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine)
5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine) Chemical and Physical Properties
Names and Identifiers
-
- 5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine)
- 5-[4-(3-amino-1H-1,2,4-triazol-5-yl)butyl]-1H-1,2,4-triazol-3-amine
- 1,4-bis(5-amino-1,2,4-triazol-3-yl)butane
- 1H,1'H-5,5'-Butandiyl-bis-[1,2,4]triazol-3-ylamin
- 1H,1'H-5,5'-butanediyl-bis-[1,2,4]triazol-3-ylamine
- AC1L7YHH
- CBDivE_004907
- CTK1D7792
- NSC382948
- STOCK3S-94952
- SureCN8660213
- NSC-382948
- 41442-92-6
- SCHEMBL8660213
- AKOS001660577
- 1H-1,2,4-Triazol-3-amine, 5-[4-(3-amino-1H-1,2,4-triazol-5-yl)butyl]-
- 5,5'-(Butane-1,4-diyl)bis(1H-1,2,4-triazol-3-amine)
- 5,5'-(Butane-1,4-diyl)di(1H-1,2,4-triazol-3-amine)
- MFCD00452054
- SR-01000480495
- STL032043
- AKOS005640017
- 3-[4-(5-amino-1H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazol-5-amine
- 5-[4-(5-amino-2H-1,2,4-triazol-3-yl)butyl]-1H-1,2,4-triazol-3-amine
- DS-008902
- DTXSID10321894
- SR-01000480495-1
-
- Inchi: 1S/C8H14N8/c9-7-11-5(13-15-7)3-1-2-4-6-12-8(10)16-14-6/h1-4H2,(H3,9,11,13,15)(H3,10,12,14,16)
- InChI Key: GNAZDVZJXQCLPG-UHFFFAOYSA-N
- SMILES: N1C(CCCCC2=NC(N)=NN2)=NC(N)=N1
Computed Properties
- Exact Mass: 222.13442
- Monoisotopic Mass: 222.13414248g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 135.18
- LogP: 0.81500
5,5'-butane-1,4-diylbis(1H-1,2,4-triazol-3-amine) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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